Cas no 1225778-51-7 (2-(5-Fluoro-2-hydroxyphenyl)benzoic acid)

• Product Name: 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid
• CAS No: 1225778-51-7
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• MDL: MFCD16484064
• CID: 2622027
• PubChem ID: 52983973
• Update Time: 2025-08-04

2-(5-Fluoro-2-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-FLUORO-2-HYDROXYPHENYL)BENZOIC ACID
• 5'-Fluoro-2'-hydroxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD16484064
• 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95%
• DTXSID90680779
• 1225778-51-7
• 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid

• MDL： MFCD16484064
• Inchi： 1S/C13H9FO3/c14-8-5-6-12(15)11(7-8)9-3-1-2-4-10(9)13(16)17/h1-7,15H,(H,16,17)
• InChI Key： YSHHLAYNYRFKCZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CC=CC=1C(=O)O)O

Computed Properties

• Exact Mass: 232.05357231Da
• Monoisotopic Mass: 232.05357231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid

Introduction to 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid (CAS No: 1225778-51-7)

2-(5-Fluoro-2-hydroxyphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1225778-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluoro-substituted phenyl ring and a hydroxyl group at the 2-position. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid consists of a benzoic acid core substituted with a phenyl ring at the 2-position, which is further modified by a fluorine atom at the 5-position and a hydroxyl group at the 2-position of the phenyl ring. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity, while the hydroxyl group can participate in hydrogen bonding, contributing to molecular recognition processes.

In recent years, 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid has been studied extensively for its pharmacological potential. One of the most promising areas of research involves its application as an intermediate in the synthesis of drugs targeting inflammatory and immunological disorders. The structural motifs present in this compound are reminiscent of known bioactive molecules that modulate pathways such as NF-κB and MAPK, which are central to inflammatory responses. Preclinical studies have suggested that derivatives of 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes.

Furthermore, the compound has shown promise in the development of anticancer agents. The combination of a fluoro-substituent and a hydroxyl group creates a molecular framework that can interact with various targets involved in cancer cell proliferation and survival. Research indicates that 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid and its derivatives may disrupt microtubule formation or inhibit tyrosine kinases, both of which are critical for cancer cell division. Additionally, the ability of this compound to cross the blood-brain barrier suggests potential applications in treating central nervous system tumors, an area where conventional chemotherapeutic agents often face limitations.

The synthetic pathways for 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid have also been optimized to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective fluorination techniques, have enabled researchers to access this compound efficiently. These methods not only facilitate laboratory-scale production but also hold promise for industrial-scale synthesis, making it more accessible for pharmaceutical development.

From a computational chemistry perspective, 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid has been subjected to molecular docking studies to identify potential binding interactions with therapeutic targets. These studies have revealed that the compound can bind effectively to enzymes such as COX-2 and lipoxygenase, which are implicated in pain and inflammation. The fluoro-substituent is particularly important in optimizing these interactions, as it enhances binding affinity through electrostatic and van der Waals forces. Such insights have guided the design of more potent analogs with improved pharmacokinetic profiles.

The pharmacokinetic properties of 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid have been evaluated through in vitro and in vivo studies. These investigations have highlighted its favorable solubility profile and moderate oral bioavailability, suggesting its suitability for therapeutic applications. The metabolic stability of the compound has also been assessed, revealing that it undergoes predictable biotransformation pathways involving cytochrome P450 enzymes. Understanding these metabolic routes is crucial for predicting drug-drug interactions and optimizing dosing regimens.

In conclusion, 2-(5-Fluoro-2-hydroxyphenyl)benzoic acid (CAS No: 1225778-51-7) represents a significant advancement in medicinal chemistry due to its versatile structural features and promising biological activities. Its potential applications in treating inflammatory diseases, cancer, and neurological disorders make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to evolve, this compound is poised to play a pivotal role in shaping future therapeutic strategies.